Cas no 2175196-11-7 (3-Benzyl-4-prop-2-enoyl-1,4-diazepan-2-one)

• Product Name: 3-Benzyl-4-prop-2-enoyl-1,4-diazepan-2-one
• CAS No: 2175196-11-7
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5409445
• PubChem ID: 132317756
• Update Time: 2025-07-20

3-Benzyl-4-prop-2-enoyl-1,4-diazepan-2-one Chemical and Physical Properties

Names and Identifiers

• Hexahydro-4-(1-oxo-2-propen-1-yl)-3-(phenylmethyl)-2H-1,4-diazepin-2-one
• 3-benzyl-4-(prop-2-enoyl)-1,4-diazepan-2-one
• EN300-6702379
• 2175196-11-7
• Z2738286745
• 3-Benzyl-4-prop-2-enoyl-1,4-diazepan-2-one
• AKOS034007684

• Inchi： 1S/C15H18N2O2/c1-2-14(18)17-10-6-9-16-15(19)13(17)11-12-7-4-3-5-8-12/h2-5,7-8,13H,1,6,9-11H2,(H,16,19)
• InChI Key： HUSHRHLOWRRIDQ-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2)N(C(C=C)=O)CCCN1

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.4±39.0 °C(Predicted)
• pka: 15.15±0.40(Predicted)

Additional information on 3-Benzyl-4-prop-2-enoyl-1,4-diazepan-2-one

Comprehensive Overview of 3-Benzyl-4-prop-2-enoyl-1,4-diazepan-2-one (CAS No. 2175196-11-7): Structure, Applications, and Research Insights

The compound 3-Benzyl-4-prop-2-enoyl-1,4-diazepan-2-one (CAS No. 2175196-11-7) is a specialized heterocyclic molecule featuring a 1,4-diazepane core, which has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, combining a benzyl group and a prop-2-enoyl (acryloyl) moiety, positions it as a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the context of kinase inhibition and protease regulation, aligning with current trends in precision medicine.

In recent years, the demand for functionalized diazepanes like 3-Benzyl-4-prop-2-enoyl-1,4-diazepan-2-one has surged due to their role in designing small-molecule therapeutics. The compound’s Michael acceptor capability (via the prop-2-enoyl group) enables covalent binding to cysteine residues, a strategy leveraged in developing targeted covalent inhibitors—a hot topic in oncology and inflammation research. This aligns with frequent search queries such as "covalent drug design" and "diazepane-based inhibitors," reflecting industry interest.

Synthetic routes to CAS No. 2175196-11-7 often involve N-acylation of the diazepane scaffold under mild conditions, ensuring high yields and scalability. Analytical techniques like HPLC and NMR are critical for purity validation, addressing common user concerns about compound characterization. Notably, its lipophilic benzyl group enhances membrane permeability, a property frequently discussed in forums on blood-brain barrier penetration—a key challenge in CNS drug development.

Beyond pharmaceuticals, 3-Benzyl-4-prop-2-enoyl-1,4-diazepan-2-one has emerging applications in polymer chemistry, where its acryloyl functionality participates in photo-crosslinking reactions. This ties into trending searches around "smart materials" and "biodegradable polymers," highlighting its interdisciplinary relevance. Environmental considerations, such as green synthesis protocols for such compounds, are also gaining traction, resonating with global sustainability goals.

In summary, CAS No. 2175196-11-7 exemplifies the convergence of structural ingenuity and practical utility. Its dual roles in medicinal chemistry and material science underscore its value, while ongoing research continues to uncover novel applications—making it a compound of enduring interest to both academia and industry.